Cas no 760-10-1 (Ethyl 3-fluoro-2-oxopropanoate)

• Product Name: Ethyl 3-fluoro-2-oxopropanoate
• CAS No: 760-10-1
• MF: C₅H₇FO₃
• MW: 134.105685472488
• CID: 562701
• PubChem ID: 45158932
• Update Time: 2025-04-19

Ethyl 3-fluoro-2-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-fluoro-2-oxopropanoate
• 3-FLUOROPYRUVIC ACID ETHYL ESTER
• Propanoic acid,3-fluoro-2-oxo-, ethyl ester
• LogP
• 760-10-1
• ethyl fluoropyruvate
• SCHEMBL5176103
• Ethyl3-fluoro-2-oxopropanoate
• Propanoic acid,3-fluoro-2-oxo-,ethyl ester

• Inchi： 1S/C5H7FO3/c1-2-9-5(8)4(7)3-6/h2-3H2,1H3
• InChI Key： SQZVUWRQYOJFGZ-UHFFFAOYSA-N
• SMILES： FCC(C(=O)OCC)=O

Computed Properties

• Exact Mass: 134.03791
• Monoisotopic Mass: 134.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2
• XLogP3: 0.7

Experimental Properties

• Density: 1.145
• Boiling Point: 153.5°C at 760 mmHg
• Flash Point: 46°C
• Refractive Index: 1.38
• PSA: 43.37
• LogP: 0.08810